molecular formula C20H16N4O B8365969 N-[phenyl(1H-pyrrolo[2,3-c]pyridin-2-yl)methyl]isonicotinamide

N-[phenyl(1H-pyrrolo[2,3-c]pyridin-2-yl)methyl]isonicotinamide

Cat. No.: B8365969
M. Wt: 328.4 g/mol
InChI Key: VRPOFZBAAREAFX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-[phenyl(1H-pyrrolo[2,3-c]pyridin-2-yl)methyl]isonicotinamide is a useful research compound. Its molecular formula is C20H16N4O and its molecular weight is 328.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C20H16N4O

Molecular Weight

328.4 g/mol

IUPAC Name

N-[phenyl(1H-pyrrolo[2,3-c]pyridin-2-yl)methyl]pyridine-4-carboxamide

InChI

InChI=1S/C20H16N4O/c25-20(15-6-9-21-10-7-15)24-19(14-4-2-1-3-5-14)17-12-16-8-11-22-13-18(16)23-17/h1-13,19,23H,(H,24,25)

InChI Key

VRPOFZBAAREAFX-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(C2=CC3=C(N2)C=NC=C3)NC(=O)C4=CC=NC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

Using the procedure described for Example 43 with isonicotinic acid at room temperature, the reaction was stopped once 1-phenyl-1-(1H-pyrrolo[2,3-c]pyridin-2-yl)methylamine was consumed as judged by TLC analysis. Upon addition of water a solid precipitated. The solid was collected by filtration and dried to provide N-[phenyl(1H-pyrrolo[2,3-c]pyridin-2-yl)methyl]isonicotinamide (58 mg, 44%) as an off-white solid: mp 182-192° C.; 1H NMR (300 MHz, CD3OD) δ6.34 (1H, s), 6.67 (1H, s), 7.30-7.55 (7H, m), 7.84-7.87 (2H, m), 8.04 (1H, d, J=5.7 Hz), 8.63 (1H, s), 8.69-8.71 (1H, m); ESI MS m/z 329 [C20H16N4O+H]+; HPLC (Method A) >99% (AUC) tR=14.1 min.
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